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Compound of Interest

Compound Name: Sec-butyl methyl ether

Cat. No.: B1329449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for sec-
butyl methyl ether (2-methoxybutane), a common organic solvent and potential building block

in chemical synthesis. This document details the expected Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed experimental

protocols for data acquisition. The information presented herein is intended to serve as a

valuable resource for the identification, characterization, and quality control of this compound in

a laboratory setting.

Spectroscopic Data Summary
The following tables summarize the predicted and experimentally observed spectroscopic data

for sec-butyl methyl ether.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for Sec-Butyl Methyl Ether (Predicted)
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~3.35 Sextet 1H H-2

~3.30 Singlet 3H H-1' (OCH₃)

~1.45 Multiplet 2H H-3

~1.15 Doublet 3H H-1

~0.90 Triplet 3H H-4

Predicted data is based on established chemical shift principles and data from analogous

structures.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: ¹³C NMR Spectroscopic Data for Sec-Butyl Methyl Ether (Predicted)

Chemical Shift (δ) ppm Assignment

~76.0 C-2

~56.0 C-1' (OCH₃)

~29.0 C-3

~19.0 C-1

~10.0 C-4

Predicted data is based on established chemical shift principles and data from analogous

structures.

Infrared (IR) Spectroscopy
Table 3: IR Spectroscopic Data for Sec-Butyl Methyl Ether
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Wavenumber (cm⁻¹) Intensity Assignment

2970-2850 Strong C-H (alkane) stretching

1460-1440 Medium C-H bending

1380-1370 Medium C-H bending (gem-dimethyl)

1120-1080 Strong, Broad C-O-C (ether) stretching

Note: The most characteristic peak for ethers is the strong C-O-C stretching band.

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data for Sec-Butyl Methyl Ether

m/z Relative Intensity (%) Assignment

88 Low [M]⁺ (Molecular Ion)

73 Moderate [M - CH₃]⁺

59 High (Base Peak) [CH₃OCHCH₃]⁺

45 Moderate [CH₃O=CH₂]⁺

29 Moderate [C₂H₅]⁺

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra of sec-butyl methyl ether.

Materials:

Sec-butyl methyl ether (liquid, volatile)

Deuterated chloroform (CDCl₃)

NMR tube (5 mm)
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Pasteur pipette

Vial

Procedure:

In a clean, dry vial, prepare a solution of approximately 5-10 mg of sec-butyl methyl ether
in 0.6-0.7 mL of CDCl₃.

Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

Cap the NMR tube securely to prevent evaporation of the volatile sample.

Insert the NMR tube into the spectrometer's spinner turbine.

Place the sample in the NMR spectrometer.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Shim the magnetic field to achieve optimal homogeneity.

Acquire the ¹H NMR spectrum, typically using a sufficient number of scans to achieve a good

signal-to-noise ratio.

Acquire the ¹³C NMR spectrum, which will likely require a larger number of scans than the ¹H

spectrum.

Process the acquired data (Fourier transform, phase correction, and baseline correction).

Reference the spectra to the residual solvent peak (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm

for ¹³C).

Infrared (IR) Spectroscopy
Objective: To obtain the infrared spectrum of sec-butyl methyl ether using Attenuated Total

Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectroscopy.

Materials:
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Sec-butyl methyl ether (liquid)

FTIR spectrometer with an ATR accessory (e.g., diamond crystal)

Micropipette

Lint-free tissues

Isopropanol

Procedure:

Ensure the ATR crystal is clean by wiping it with a lint-free tissue soaked in isopropanol and

allowing it to dry completely.

Record a background spectrum of the empty ATR crystal. This will be subtracted from the

sample spectrum.

Using a micropipette, place a small drop of sec-butyl methyl ether onto the center of the

ATR crystal, ensuring the crystal surface is completely covered.

Acquire the IR spectrum of the sample. Typically, 16-32 scans are co-added to obtain a high-

quality spectrum.

After data collection, clean the ATR crystal thoroughly with isopropanol and a lint-free tissue.

Process the spectrum by subtracting the background and identifying the key absorption

bands.

Mass Spectrometry (MS)
Objective: To determine the mass-to-charge ratio of the molecular ion and the fragmentation

pattern of sec-butyl methyl ether using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

Sec-butyl methyl ether (liquid)

Volatile organic solvent (e.g., dichloromethane or hexane)
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GC-MS instrument equipped with an electron ionization (EI) source

GC vial with a septum cap

Microsyringe

Procedure:

Prepare a dilute solution of sec-butyl methyl ether (e.g., 100 ppm) in a volatile organic

solvent in a GC vial.

Seal the vial with a septum cap.

Set the GC-MS instrument parameters. A typical GC program would involve an initial

temperature of 40-50°C, followed by a ramp to a higher temperature to ensure elution. The

mass spectrometer should be set to scan a mass range of, for example, m/z 20-150.

Inject a small volume (e.g., 1 µL) of the prepared solution into the GC inlet using a

microsyringe.

The sample is vaporized and separated on the GC column before entering the mass

spectrometer.

In the EI source, the molecules are ionized and fragmented.

The mass analyzer separates the ions based on their mass-to-charge ratio, and a detector

records their abundance.

Analyze the resulting mass spectrum to identify the molecular ion peak and the major

fragment ions.

Visualizations
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Caption: Experimental workflow for the spectroscopic analysis of sec-butyl methyl ether.
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Caption: Logical relationship between spectroscopic techniques and structural information.
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[https://www.benchchem.com/product/b1329449#sec-butyl-methyl-ether-spectroscopic-data-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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